![molecular formula C21H19NO B4739554 N-(1,2-dihydro-5-acenaphthylenyl)-3-phenylpropanamide](/img/structure/B4739554.png)
N-(1,2-dihydro-5-acenaphthylenyl)-3-phenylpropanamide
Overview
Description
N-(1,2-dihydro-5-acenaphthylenyl)-3-phenylpropanamide, commonly known as DAPPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DAPPA is a member of the acenaphthene family of compounds and has been shown to have potent anti-inflammatory and analgesic properties. In
Scientific Research Applications
DAPPA has been extensively studied for its potential therapeutic applications. It has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. DAPPA has also been investigated for its potential use in the treatment of neuropathic pain, cancer, and neurodegenerative diseases.
Mechanism of Action
The exact mechanism of action of DAPPA is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. DAPPA has also been shown to inhibit the activation of nuclear factor-kappa B, a transcription factor that plays a critical role in inflammation and immune responses.
Biochemical and Physiological Effects:
DAPPA has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Parkinson's disease. In addition, DAPPA has been shown to have anti-tumor effects in cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the major advantages of DAPPA is its potent anti-inflammatory and analgesic effects. This makes it an ideal candidate for the treatment of inflammatory and pain-related conditions. However, one of the limitations of DAPPA is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of DAPPA. One area of research is the development of more efficient synthesis methods to produce DAPPA in larger quantities. Another area of research is the investigation of DAPPA's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, the development of DAPPA analogs with improved solubility and potency could lead to the development of more effective therapeutics for a range of conditions.
In conclusion, DAPPA is a synthetic compound with potent anti-inflammatory and analgesic effects. It has potential therapeutic applications in the treatment of a range of conditions, including neuropathic pain, cancer, and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of DAPPA and to develop more efficient synthesis methods and improved analogs.
properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-yl)-3-phenylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO/c23-20(14-9-15-5-2-1-3-6-15)22-19-13-12-17-11-10-16-7-4-8-18(19)21(16)17/h1-8,12-13H,9-11,14H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXBXVCIOJTWABC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)CCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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